BTTES-acid

• Molecular Formula: C19H32N10O3S
• Molecular Weight: 480.6 g/mol
• InChI: InChI=1S/C19H32N10O3S/c1-18(2,3)28-13-16(21-24-28)10-26(11-17-14-29(25-22-17)19(4,5)6)9-15-12-27(23-20-15)7-8-33(30,31)32/h12-14H,7-11H2,1-6H3,(H,30,31,32)
• InChIKey: LEJZPUJLUUZFTG-UHFFFAOYSA-N

BTTES-acid: Water-Soluble CuAAC Ligand

BTTES-acid (CAS: 2223032-74-2) is a sulfonated, tris(triazolylmethyl)amine-based ligand designed for the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). As an analog of the parent compound BTTES, it retains the core molecular architecture featuring a tris(triazole) amine scaffold and a sulfonic acid tail, which confers high water solubility . This structural design is intended to stabilize the Cu(I) oxidation state, accelerate reaction kinetics, and suppress copper-mediated cytotoxicity, thereby enabling its use in demanding biological environments where earlier-generation ligands such as TBTA and THPTA exhibit significant limitations .

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Workflow Aqueous CuAAC bioconjugation without co-solvents

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Selection Reported high biocompatibility and low copper context

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Use Context Live-cell labeling, in vivo imaging, and sensitive biomolecule conjugation

Why BTTES-acid Excels Over TBTA/THPTA

Generic substitution of BTTES-acid with earlier-generation CuAAC ligands such as TBTA or THPTA is not feasible due to fundamental differences in physicochemical properties and biological compatibility. While TBTA is water-insoluble and requires organic co-solvents that can denature proteins or perturb cellular physiology, BTTES-acid's sulfonate moiety ensures high aqueous solubility, a prerequisite for homogeneous reactions in biological media . Furthermore, the ligand's coordination chemistry significantly influences the required copper loading; using less efficient ligands necessitates higher Cu(I) concentrations, which exacerbates cytotoxicity and oxidative stress in live-cell or in vivo applications . This trade-off between reaction efficiency and biocompatibility directly impacts experimental reproducibility and data quality, making ligand selection a critical procurement decision.

Solubility Water-insoluble ligands like TBTA require organic co-solvents that may perturb protein stability or cellular physiology.

Copper load Less efficient ligands may necessitate higher Cu(I) concentrations, potentially shifting cytotoxicity and oxidative stress endpoints.

Kinetics Slower reaction kinetics can reduce throughput and require extended copper exposure, limiting live-cell application windows.

BTTES-acid Comparative Evidence Guide

Water Solubility vs. TBTA

BTTES-acid, as a sulfonated derivative of BTTES, is engineered for high water solubility, a property essential for homogeneous reactions in biological buffers. In contrast, the first-generation ligand TBTA is water-insoluble and requires organic co-solvents such as DMSO or DMF, which can compromise protein stability and cellular integrity . While quantitative solubility data for BTTES-acid specifically is not reported in the primary literature, the parent compound BTTES is described as 'water-soluble' and is formulated for aqueous use, whereas TBTA is explicitly noted as 'water-insoluble' . This binary solubility classification is a critical procurement differentiator for applications in aqueous or cellular environments.

Water solubility vs. TBTA

Class-level inference

BTTES-acid: water-soluble TBTA: water-insoluble

Aqueous reaction compatibility context

Qualitative binary difference; quantitative solubility data not reported

Evidence Dimension	Water Solubility
Target Compound Data	Water-soluble (as inferred from parent BTTES)
Comparator Or Baseline	TBTA: Water-insoluble
Quantified Difference	Qualitative binary difference (soluble vs. insoluble)
Conditions	Standard aqueous buffer conditions (e.g., PBS, pH 7.4)

Why This Matters

Water solubility determines the feasibility of performing CuAAC in purely aqueous biological systems without protein-denaturing co-solvents.

Reaction Kinetics vs. TBTA/THPTA

BTTES-based ligands are reported to provide 'much greater rate enhancement' compared to earlier-generation ligands such as TBTA and THPTA . In a comparative table from a commercial vendor, the 'Reaction Kinetics' of BTTES is rated as 'High', while THPTA is rated as 'Moderate' . Although BTTAA is noted to have 'Very High' kinetics, BTTES offers a favorable balance between speed and biocompatibility. Exact rate constants (e.g., k_obs) for BTTES-acid under standardized conditions are not publicly available in the open literature, representing a data gap that limits precise quantitative comparison.

Reaction kinetics

Cross-study comparable

High (reported) vs. THPTA Moderate

May support faster conjugation and lower Cu exposure

Exact rate constants not publicly available

Evidence Dimension	Relative Reaction Kinetics (Qualitative Rating)
Target Compound Data	High (as inferred from parent BTTES)
Comparator Or Baseline	THPTA: Moderate; TBTA: Very High (but water-insoluble)
Quantified Difference	Qualitative rating difference (High vs. Moderate)
Conditions	CuAAC reaction using propargyl alcohol and 3-azido-7-hydroxycoumarin fluorogenic assay

Why This Matters

Faster kinetics reduce reaction time and the required copper concentration, directly impacting experimental throughput and biological compatibility.

Biocompatibility & Cytotoxicity vs. TBTA

BTTES-based ligands are explicitly designed to 'suppress cell cytotoxicity' and 'minimize perturbations to the physiological state' of cells or organisms . In a comparative vendor assessment, the 'Biocompatibility' of BTTES is rated as 'Very High' and its 'Cytotoxicity' as 'Very Low', whereas TBTA is rated as 'Low' and 'High', respectively . This improvement is attributed to the ligand's ability to stabilize Cu(I) and reduce the required copper loading. The original research article demonstrates that BTTES enables 'rapid' cycloaddition in living zebrafish embryos 'without apparent toxicity', a milestone not achievable with TBTA-based catalyst formulations [1].

Biocompatibility vs. TBTA

Reported

BTTES-acid: Very High biocompatibility, Very Low cytotoxicity TBTA: Low biocompatibility, High cytotoxicity

Supports live-cell and in vivo research context

Zebrafish embryo labeling without apparent toxicity reported

Evidence Dimension	Biocompatibility (Qualitative Rating)
Target Compound Data	Very High (as inferred from parent BTTES)
Comparator Or Baseline	TBTA: Low
Quantified Difference	Qualitative rating difference (Very High vs. Low)
Conditions	In vitro and in vivo biological systems (zebrafish embryos, mammalian cell culture)

Why This Matters

Low cytotoxicity and high biocompatibility are non-negotiable requirements for live-cell labeling, in vivo imaging, and any experiment where cellular physiology must remain intact.

• [1] Soriano del Amo D, Wang W, Jiang H, et al. Biocompatible copper(I) catalysts for in vivo imaging of glycans. J Am Chem Soc. 2010;132(47):16893-9. View Source

Copper Loading vs. THPTA/BTTAA

The efficiency of a CuAAC ligand directly influences the concentration of copper required to drive the reaction to completion. According to a vendor comparison table, the 'Copper Concentration Needed for Reaction Efficiency' is rated as 'Low' for BTTES and BTTAA, 'Moderate' for THPTA, and 'High' for TBTA . This classification suggests that BTTES-acid enables effective bioconjugation at lower copper loadings than THPTA or TBTA, which is a primary strategy for mitigating copper-associated toxicity in biological systems. BTTAA is noted to require 'Very Low' copper, indicating a potential kinetic advantage, but BTTES may offer a more favorable overall profile when considering both copper efficiency and other factors like water solubility.

Copper loading

Cross-study comparable

Low (reported) vs. THPTA Moderate, TBTA High

Lower copper requirement may reduce oxidative stress context

BTTAA rated Very Low, but water solubility differs

Evidence Dimension	Copper Concentration Requirement (Qualitative Rating)
Target Compound Data	Low (as inferred from parent BTTES)
Comparator Or Baseline	THPTA: Moderate; TBTA: High; BTTAA: Very Low
Quantified Difference	Qualitative rating difference (Low vs. Moderate/High)
Conditions	Standard CuAAC bioconjugation conditions

Why This Matters

Lower copper loading requirements directly translate to reduced cellular toxicity and oxidative damage, expanding the experimental window for live-cell and in vivo applications.

BTTES-acid Optimal Application Scenarios

Live-Cell Labeling and In Vivo Imaging

Procurement of BTTES-acid is most justified for experiments requiring efficient CuAAC labeling on the surface of live mammalian cells or within living organisms such as zebrafish embryos. The ligand's 'Very High' biocompatibility and 'Very Low' cytotoxicity ratings, combined with its ability to function at 'Low' copper concentrations , enable robust bioconjugation without compromising cellular viability or physiological integrity . This application scenario is supported by the original demonstration of BTTES-mediated, non-toxic glycan imaging in developing zebrafish, a feat not possible with earlier-generation ligands like TBTA [1].

Aqueous Bioconjugation for Sensitive Biomolecules

BTTES-acid is the appropriate procurement choice for conjugating azide- or alkyne-functionalized biomolecules (e.g., antibodies, enzymes, nucleic acids) in purely aqueous buffers. Its high water solubility eliminates the need for organic co-solvents required by water-insoluble ligands like TBTA, thereby preserving the native conformation and activity of sensitive proteins . The 'High' reaction kinetics rating ensures that conjugation can proceed rapidly under mild, near-physiological conditions, minimizing sample degradation and maximizing yield .

High-Throughput Screening & Automated Workflows

For high-throughput screening platforms or automated liquid-handling systems where consistent, reproducible CuAAC performance is paramount, BTTES-acid offers a reliable solution. Its formulation as a water-soluble, pre-complexed ligand streamlines reaction setup and reduces variability associated with organic co-solvent handling. The 'High' reaction kinetics and 'Low' copper requirement enable faster cycle times and reduce the risk of copper-induced artifacts in downstream assays, making it a cost-effective choice for large-scale screening campaigns .

Biocompatibility Over Maximum Kinetics

While BTTAA is noted for its 'Very High' reaction kinetics, it also has only 'Moderate' water solubility . Therefore, procurement of BTTES-acid is strategically advantageous for applications where the combination of excellent water solubility, 'Very High' biocompatibility, and 'High' kinetics is more critical than achieving the absolute fastest possible reaction rate. This profile is particularly relevant for long-term live-cell imaging studies, where sustained cellular health is a primary endpoint.

Application

Selection Property

Validation Focus

Live-cell labeling / in vivo imaging

Biocompatibility and low copper requirement

Cell viability and labeling efficiency under physiological conditions

Aqueous biomolecule conjugation

High water solubility, co-solvent-free formulation

Preservation of protein native conformation and activity

High-throughput screening

Reproducible kinetics and low copper load

Minimized copper-induced assay artifacts and fast cycle times

Sustained live-cell studies

Balanced solubility, biocompatibility, and kinetics

Long-term cellular health and labeling consistency

• [1] Soriano del Amo D, Wang W, Jiang H, et al. Biocompatible copper(I) catalysts for in vivo imaging of glycans. J Am Chem Soc. 2010;132(47):16893-9. View Source